Cas no 2680858-87-9 (2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid)

• Product Name: 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid
• CAS No: 2680858-87-9
• MF: C₁₀H₁₅F₃N₂O₄
• MW: 284.232313394547
• CID: 5635694
• PubChem ID: 165916577
• Update Time: 2025-06-13

2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680858-87-9
• 2-{2,2,2-trifluoro-N-[2-(morpholin-4-yl)ethyl]acetamido}acetic acid
• EN300-28286818
• 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid

• Inchi： 1S/C10H15F3N2O4/c11-10(12,13)9(18)15(7-8(16)17)2-1-14-3-5-19-6-4-14/h1-7H2,(H,16,17)
• InChI Key： MWFZODRKPMNSIO-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CCN1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 284.09839145g/mol
• Monoisotopic Mass: 284.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid

Introduction to 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid (CAS No. 2680858-87-9)

2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680858-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a trifluoromethyl group, an amide linkage, and a morpholine moiety. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The presence of the trifluoromethyl group in the molecule imparts enhanced metabolic stability and lipophilicity, which are critical factors in the design of bioactive molecules. Trifluoromethyl-substituted compounds are widely recognized for their ability to improve pharmacokinetic profiles, including longer half-lives and better tissue distribution. This attribute is particularly valuable in the development of therapeutic agents where sustained activity is desired. Additionally, the morpholine ring is a common pharmacophore found in many drugs due to its ability to enhance binding affinity and selectivity. Its incorporation into 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The amide functional group within the molecule serves as a key structural element that can participate in hydrogen bonding interactions. This feature is crucial for the design of molecules that require precise binding to biological receptors or enzymes. The amide linkage also contributes to the overall solubility and stability of the compound, which are essential properties for any candidate drug molecule. Furthermore, the acetic acid moiety at one end of the molecule provides a carboxylate group that can engage in ionic interactions with biological targets, enhancing binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid with greater accuracy. These tools have been instrumental in identifying novel pharmacophores and optimizing molecular structures for improved efficacy and reduced toxicity. Studies have shown that compounds incorporating trifluoromethyl groups often exhibit enhanced binding affinity to enzymes and receptors, making them promising candidates for drug development. Additionally, the morpholine scaffold has been extensively studied for its role in modulating biological pathways associated with inflammation, pain relief, and neuroprotection.

In the context of contemporary pharmaceutical research, 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid has been explored for its potential applications in various therapeutic areas. For instance, its structural features suggest that it may interact with targets involved in metabolic disorders, where modulation of enzyme activity could lead to therapeutic benefits. Furthermore, the compound’s ability to engage in multiple types of interactions (hydrogen bonding, ionic interactions) makes it a versatile scaffold for designing molecules with broad-spectrum activity.

One particularly intriguing aspect of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmacologically active agents. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor the molecule’s properties for specific applications. This flexibility is highly valued in drug discovery pipelines where iterative design and optimization are essential steps toward developing novel therapeutics.

The synthesis of CAS No. 2680858-87-9 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various structural elements efficiently while minimizing unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks with high precision.

Evaluation of 2-{2,2,2-trifluoro-N-2-(morpholin-4-yl)ethylacetamido}acetic acid has also involved preclinical studies to assess its safety profile and pharmacological activity. These studies have provided valuable insights into its potential therapeutic applications and have helped identify possible adverse effects that need to be considered during further development. The compound’s favorable pharmacokinetic properties have been highlighted as an encouraging sign for its translation into clinical use.

The role of computational tools in understanding the behavior of such complex molecules cannot be overstated. Advanced software packages allow researchers to simulate molecular interactions at an atomic level, providing insights into how CAS No. 2680858-87-9 might bind to biological targets and influence cellular processes. These simulations have been instrumental in guiding experimental designs and prioritizing compounds for further investigation.

As research continues to evolve, new methodologies for analyzing molecular interactions will further enhance our understanding of compounds like CAS No. 2680858-87-9. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide high-resolution structural information that complements computational studies and experimental data. These approaches collectively contribute to a more comprehensive understanding of how such molecules function at a molecular level.

The future prospects for CAS No. 2680858-87-9 are promising given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic routes that could improve yield and scalability while maintaining high purity standards required for pharmaceutical applications. Additionally， collaborations between academic institutions，biotechnology companies，and pharmaceutical firms are expected to accelerate progress toward developing novel therapeutics based on this compound.

In conclusion,CAS No。2680858 - 87 - 9 () represents an exciting avenue for pharmaceutical innovation。 Its intricate structure， characterized by key functional groups such as trifluoromethyl，amide，and morpholine， offers significant potential for developing new drugs with improved efficacy。 The combination of computational modeling，advanced synthetic techniques，and rigorous preclinical evaluation ensures that this compound remains at forefront。 With continued research efforts aimed at optimizing its properties， it holds promise becoming valuable therapeutic agent addressing unmet medical needs。